Cas no 896704-09-9 (2-(4-ethylphenyl)-4-(4-methylphenyl)methyl-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione)

• Product Name: 2-(4-ethylphenyl)-4-(4-methylphenyl)methyl-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione
• CAS No: 896704-09-9
• MF: C₂₃H₂₂N₂O₃S
• MW: 406.497384548187
• CID: 5448614
• Update Time: 2025-07-16

2-(4-ethylphenyl)-4-(4-methylphenyl)methyl-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione Chemical and Physical Properties

Names and Identifiers

• 2-(4-ethylphenyl)-4-[(4-methylphenyl)methyl]-1,1-dioxo-1$l^{6},2,4-benzothiadiazin-3-one
• 2-(4-ethylphenyl)-4-(4-methylphenyl)methyl-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione

• Inchi： 1S/C23H22N2O3S/c1-3-18-12-14-20(15-13-18)25-23(26)24(16-19-10-8-17(2)9-11-19)21-6-4-5-7-22(21)29(25,27)28/h4-15H,3,16H2,1-2H3
• InChI Key： BFYRECDLVJJBRC-UHFFFAOYSA-N
• SMILES： S1(C2=C([H])C([H])=C([H])C([H])=C2N(C([H])([H])C2C([H])=C([H])C(C([H])([H])[H])=C([H])C=2[H])C(N1C1C([H])=C([H])C(C([H])([H])C([H])([H])[H])=C([H])C=1[H])=O)(=O)=O

Additional information on 2-(4-ethylphenyl)-4-(4-methylphenyl)methyl-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione

Comprehensive Analysis of 2-(4-ethylphenyl)-4-(4-methylphenyl)methyl-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione (CAS No. 896704-09-9)

The compound 2-(4-ethylphenyl)-4-(4-methylphenyl)methyl-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione (CAS No. 896704-09-9) is a structurally complex molecule that has garnered significant interest in pharmaceutical and materials science research. Its unique benzothiadiazine core, combined with substituted phenyl groups, makes it a promising candidate for various applications, including drug development and organic electronics. Researchers are particularly intrigued by its potential as a small-molecule modulator in therapeutic contexts, given its ability to interact with biological targets.

In recent years, the demand for heterocyclic compounds like 2-(4-ethylphenyl)-4-(4-methylphenyl)methyl-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione has surged due to their versatility in medicinal chemistry. This compound's CAS No. 896704-09-9 is frequently searched in academic databases, reflecting its relevance in studies focusing on enzyme inhibition and receptor binding. Its structural features, such as the sulfonamide moiety, are often highlighted in discussions about drug-likeness and ADME properties (Absorption, Distribution, Metabolism, and Excretion).

From a synthetic perspective, the preparation of 2-(4-ethylphenyl)-4-(4-methylphenyl)methyl-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione involves multi-step organic reactions, including cyclization and functional group transformations. Chemists often optimize these processes to improve yield and purity, which are critical for industrial-scale production. The compound's thermal stability and solubility profile are also key considerations for formulation scientists, especially when designing oral dosage forms or topical applications.

Beyond pharmaceuticals, CAS No. 896704-09-9 has been explored in material science for its potential in organic semiconductors. Its conjugated system and electron-withdrawing groups make it a candidate for optoelectronic devices, such as OLEDs (Organic Light-Emitting Diodes) and photovoltaic cells. This dual applicability in life sciences and advanced materials underscores its interdisciplinary importance.

Environmental and safety profiles of 2-(4-ethylphenyl)-4-(4-methylphenyl)methyl-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione are also under scrutiny, aligning with the growing emphasis on green chemistry. Researchers are investigating biodegradation pathways and eco-friendly synthesis methods to minimize its ecological footprint. These efforts resonate with global trends toward sustainable chemical practices.

In summary, 2-(4-ethylphenyl)-4-(4-methylphenyl)methyl-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione (CAS No. 896704-09-9) represents a multifaceted compound with broad scientific appeal. Its pharmacological potential, material applications, and environmental considerations make it a subject of ongoing research, ensuring its place in future innovations.